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Compound of Interest

Compound Name: Vinyl isocyanate

Cat. No.: B1607408 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for vinyl
isocyanate (CH₂=CH−N=C=O), a reactive chemical intermediate of interest in organic

synthesis and materials science. The following sections detail its nuclear magnetic resonance

(NMR), infrared (IR), and mass spectrometry (MS) data, along with the experimental protocols

for their acquisition.

Spectroscopic Data Summary
The structural elucidation of vinyl isocyanate is supported by a combination of spectroscopic

techniques. The key quantitative data are summarized in the tables below.

Nuclear Magnetic Resonance (NMR) Spectroscopy
While a complete, published experimental ¹H and ¹³C NMR spectrum for vinyl isocyanate is

not readily available in the public domain, the expected chemical shifts can be predicted based

on the analysis of similar vinyl and isocyanate-containing compounds. The vinyl group protons

(H₂C=CH-) typically resonate in the range of 5.0-7.0 ppm in ¹H NMR spectra. The isocyanate

carbon is expected to have a characteristic chemical shift in the ¹³C NMR spectrum.

Table 1: Predicted ¹H NMR Spectral Data for Vinyl Isocyanate
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Proton
Predicted Chemical
Shift (δ, ppm)

Predicted
Multiplicity

Predicted Coupling
Constants (J, Hz)

Ha (trans to NCO) 5.0 - 5.5
Doublet of doublets

(dd)

Jac ≈ 14-18 (trans),

Jab ≈ 1-3 (geminal)

Hb (cis to NCO) 4.8 - 5.2
Doublet of doublets

(dd)

Jbc ≈ 8-12 (cis), Jab ≈

1-3 (geminal)

Hc (-CH=) 6.5 - 7.0
Doublet of doublets

(dd)

Jac ≈ 14-18 (trans),

Jbc ≈ 8-12 (cis)

Table 2: Predicted ¹³C NMR Spectral Data for Vinyl Isocyanate

Carbon Predicted Chemical Shift (δ, ppm)

CH₂= 100 - 110

=CH- 130 - 140

-N=C=O 120 - 130

Infrared (IR) Spectroscopy
The IR spectrum of vinyl isocyanate is characterized by a strong, sharp absorption band in

the region of 2250-2285 cm⁻¹, which is indicative of the asymmetric stretching vibration of the

isocyanate (-N=C=O) group. The vinyl group also gives rise to characteristic absorption bands.

Table 3: Key Infrared Absorption Bands for Vinyl Isocyanate

Wavenumber (cm⁻¹) Intensity Assignment

~2255 Strong, Sharp Asymmetric N=C=O stretch

~1630 Medium C=C stretch

~1410 Medium In-plane =CH₂ scissoring

~970 Strong Out-of-plane =CH₂ wag

~935 Strong Out-of-plane =CH wag
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Mass Spectrometry (MS)
Electron impact mass spectrometry of vinyl isocyanate reveals a molecular ion peak and

characteristic fragmentation patterns.

Table 4: Mass Spectrometry Data for Vinyl Isocyanate

m/z Relative Intensity (%) Assignment

69 100 M⁺ (Molecular ion)

42 - [C₂H₂O]⁺ or [C₂H₄N]⁺

41 - [C₃H₅]⁺

28 - [CO]⁺ or [C₂H₄]⁺

27 - [C₂H₃]⁺

Experimental Protocols
The following sections describe generalized experimental methodologies for the synthesis and

spectroscopic characterization of vinyl isocyanate.

Synthesis of Vinyl Isocyanate
Vinyl isocyanate can be synthesized via the flash vacuum pyrolysis of acryloyl azide.

Procedure:

Preparation of Acryloyl Azide: Acryloyl chloride is reacted with an aqueous solution of sodium

azide at low temperatures (typically 0-5 °C) to yield acryloyl azide. The product is extracted

with a suitable organic solvent (e.g., diethyl ether) and dried over an anhydrous drying agent

(e.g., MgSO₄).

Flash Vacuum Pyrolysis: The prepared acryloyl azide is subjected to flash vacuum pyrolysis.

The azide is slowly sublimed under high vacuum through a heated quartz tube (typically 400-

500 °C).
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Trapping of Vinyl Isocyanate: The pyrolyzed vapor is then condensed on a cold surface,

such as a liquid nitrogen-cooled cold finger, to isolate the vinyl isocyanate.

Spectroscopic Analysis
2.2.1. NMR Spectroscopy

Sample Preparation: A dilute solution of the purified vinyl isocyanate is prepared in a

deuterated solvent (e.g., CDCl₃ or C₆D₆) in an NMR tube.

Instrumentation: ¹H and ¹³C NMR spectra are recorded on a high-resolution NMR

spectrometer (e.g., 300 MHz or higher).

Data Acquisition: Standard pulse sequences are used to acquire the spectra. For ¹H NMR,

parameters such as spectral width, acquisition time, and number of scans are optimized. For

¹³C NMR, proton-decoupled spectra are typically acquired.

2.2.2. IR Spectroscopy

Sample Preparation: A thin film of neat vinyl isocyanate can be prepared between two KBr

or NaCl plates. Alternatively, a solution in a suitable solvent (e.g., CCl₄) can be analyzed in

an IR cell. For gaseous samples, a gas cell can be used.

Instrumentation: A Fourier-transform infrared (FTIR) spectrometer is used to record the

spectrum.

Data Acquisition: The spectrum is typically recorded over the range of 4000-400 cm⁻¹ with a

sufficient number of scans to achieve a good signal-to-noise ratio.

2.2.3. Mass Spectrometry

Sample Introduction: The volatile vinyl isocyanate sample is introduced into the mass

spectrometer, typically via a direct insertion probe or a gas chromatography inlet.

Ionization: Electron impact (EI) ionization is commonly used, with a standard electron energy

of 70 eV.
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Analysis: The mass-to-charge ratios (m/z) and relative abundances of the resulting ions are

recorded by the mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

Structural Confirmation Workflow
The collective spectroscopic data provides unambiguous confirmation of the structure of vinyl
isocyanate. The logical relationship between the different spectroscopic techniques in

elucidating the molecular structure is illustrated in the following diagram.

Diagram 1: Structural Elucidation of Vinyl Isocyanate
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Diagram 1: Structural Elucidation of Vinyl Isocyanate. This diagram illustrates how data from

NMR, IR, and Mass Spectrometry are integrated to confirm the molecular structure of vinyl
isocyanate.
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To cite this document: BenchChem. [Spectroscopic Profile of Vinyl Isocyanate: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1607408#spectroscopic-data-of-vinyl-isocyanate-
nmr-ir-mass-spec]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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